Cas no 73818-29-8 (1-acetyl-9H-beta-carboline-3-carboxylic acid)

• Product Name: 1-acetyl-9H-beta-carboline-3-carboxylic acid
• CAS No: 73818-29-8
• MF: C₁₄H₁₀N₂O₃
• MW: 254.24080324173
• CID: 1764370
• PubChem ID: 5488588
• Update Time: 2025-04-21

1-acetyl-9H-beta-carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-9H-beta-carboline-3-carboxylic acid
• 1-acetyl-9H-pyrido[3,4-b]indole-3-carboxylic acid
• 73818-29-8
• CHEMBL1682930
• 9H-Pyrido(3,4-b)indole-3-carboxylic acid, 1-acetyl-
• SCHEMBL26943206
• 1-ethanoyl-9~{H}-pyrido[3,4-b]indole-3-carboxylic acid
• 1-acetyl-beta-carboline-3-carboxylic acid
• EQ2
• DTXSID80224262

• Inchi： 1S/C14H10N2O3/c1-7(17)12-13-9(6-11(16-12)14(18)19)8-4-2-3-5-10(8)15-13/h2-6,15H,1H3,(H,18,19)
• InChI Key： RMLMLEMGHAUXDM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C2=C(C=C(C(=O)O)N=1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 254.06914219g/mol
• Monoisotopic Mass: 254.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids